Cas no 64550-88-5 (Sinigrin Monohydrate)

• Product Name: Sinigrin Monohydrate
• CAS No: 64550-88-5
• MF: C₁₀H₁₈KNO₁₀S₂
• MW: 415.478922367096
• CID: 512087
• PubChem ID: 23670774
• Update Time: 2025-11-02

Sinigrin Monohydrate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[N-(sulfooxy)-3-butenimidate], monopotassium salt, monohydrate, (Z)- (9CI)
• Sinigrin monohydrate
• [(E)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylbut-3-enylideneamino] sulfate
• b-D-Glucopyranose, 1-thio-,1-[N-(sulfooxy)-3-butenimidate], monopotassium salt, monohydrate, (...
• 2-PROPENYL-GLUCOSINOLATE
• allylglucosinolate
• (Z)-1-Thio-beta-D-glucopyranose 1-[N-(sulfooxy)-3-butenimidate] monopotassium salt monohydrate
• White Mustard Extract
• Sinigrin potassium hydrate
• DA-67596
• potassium (E)-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-ylthio)but-3-enylideneamino sulfate hydrate
• UNII-2I23137819
• .BETA.-D-GLUCOPYRANOSE, 1-THIO-, 1-(N-(SULFOOXY)-3-BUTENIMIDATE), MONOPOTASSIUM SALT, MONOHYDRATE, (Z)-
• (-)-Sinigrin,monohydrate
• AKOS030491469
• Allylglucosinolate monohydrate
• Sinigrin monohydrate [MI]
• 2I23137819
• SCHEMBL2288411
• beta-D-Glucopyranose, 1-thio-, 1-(N-(sulfooxy)-3-butenimidate), monopotassium salt, monohydrate, (Z)-
• 64550-88-5
• IUBVMJHASFBYGW-WBMBWNLZSA-M
• Sinigrin Monohydrate

• MDL： MFCD00006616
• Inchi： 1S/C10H17NO9S2.K.H2O/c1-2-3-6(11-20-22(16,17)18)21-10-9(15)8(14)7(13)5(4-12)19-10;;/h2,5,7-10,12-15H,1,3-4H2,(H,16,17,18);;1H2/q;+1;/p-1/b11-6-;;/t5-,7-,8+,9-,10+;;/m1../s1
• InChI Key： IUBVMJHASFBYGW-YEIBXKIESA-M
• SMILES： [K+].S(/C(/CC=C)=N\OS(=O)(=O)[O-])[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O.O

Computed Properties

• Exact Mass: 415.00100
• Monoisotopic Mass: 415.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 2
• XLogP3: -1.1
• Topological Polar Surface Area: 204A^2

Experimental Properties

• Color/Form: Powder
• Melting Point: 128 (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 211.85000
• LogP: -1.09760
• Solubility: Soluble in water and hot ethanol, insoluble in benzene, chloroform and ether.
• Vapor Pressure: No data available

Sinigrin Monohydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：LZ5778000
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on Sinigrin Monohydrate

Sinigrin Monohydrate (CAS No. 64550-88-5): A Comprehensive Guide to Its Properties and Applications

Sinigrin Monohydrate (CAS No. 64550-88-5) is a naturally occurring glucosinolate compound found in cruciferous vegetables such as mustard, cabbage, and broccoli. This bioactive compound has garnered significant attention in recent years due to its potential health benefits and applications in various industries. In this article, we delve into the properties, uses, and market trends of Sinigrin Monohydrate, while addressing some of the most frequently searched questions about this compound.

The chemical structure of Sinigrin Monohydrate consists of a glucose molecule linked to a sulfur-containing group, which is responsible for its unique biological activity. When hydrolyzed by the enzyme myrosinase, Sinigrin Monohydrate breaks down into glucose, sulfate, and allyl isothiocyanate (AITC), the latter being a potent bioactive agent. This transformation is often associated with the pungent aroma and taste of mustard and other cruciferous plants.

One of the most searched topics related to Sinigrin Monohydrate is its potential role in human health. Recent studies have highlighted its antioxidant, anti-inflammatory, and even anticancer properties. Researchers are particularly interested in how Sinigrin Monohydrate may support detoxification processes in the liver and contribute to cellular protection against oxidative stress. These findings align with the growing consumer interest in natural compounds that promote wellness and disease prevention.

In the agricultural sector, Sinigrin Monohydrate is recognized for its role in plant defense mechanisms. It acts as a natural pesticide, deterring herbivores and pathogens. This property has led to investigations into its use as a biopesticide, offering an eco-friendly alternative to synthetic chemicals. With the increasing demand for sustainable farming practices, Sinigrin Monohydrate is becoming a topic of interest among agronomists and organic farmers.

The food industry also benefits from Sinigrin Monohydrate, particularly in flavor enhancement and food preservation. Its breakdown product, AITC, is responsible for the characteristic sharp taste of mustard and horseradish. Additionally, AITC exhibits antimicrobial properties, making Sinigrin Monohydrate a potential natural preservative for certain food products. This application is especially relevant given the current consumer preference for clean-label ingredients.

From a market perspective, the demand for Sinigrin Monohydrate is on the rise, driven by the expanding nutraceutical and functional food sectors. Manufacturers are increasingly incorporating this compound into dietary supplements and fortified foods, capitalizing on its health-promoting reputation. Market analysts predict steady growth for Sinigrin Monohydrate in the coming years, particularly in regions with strong health-conscious consumer bases.

Quality control is a critical aspect of Sinigrin Monohydrate production and application. The compound is typically extracted from natural sources using water or alcohol-based methods, followed by purification processes. Analytical techniques such as HPLC are employed to ensure the purity and potency of Sinigrin Monohydrate products. These quality measures are essential for maintaining consistency in research and commercial applications.

Storage and handling of Sinigrin Monohydrate require attention to maintain its stability. The compound should be kept in a cool, dry place, protected from light and moisture. Proper storage conditions help preserve the integrity of Sinigrin Monohydrate and prevent degradation of its active components. These considerations are particularly important for researchers and manufacturers working with this compound.

Recent innovations in extraction and formulation technologies are making Sinigrin Monohydrate more accessible for various applications. Advanced techniques such as supercritical fluid extraction and encapsulation methods are being explored to improve the yield and bioavailability of this compound. These developments are expected to further expand the potential uses of Sinigrin Monohydrate in different industries.

As research continues to uncover new aspects of Sinigrin Monohydrate, its applications are likely to diversify. Current investigations are exploring its potential in areas such as skincare, where its antioxidant properties may offer benefits, and in animal nutrition, where it might serve as a natural growth promoter. The versatility of Sinigrin Monohydrate positions it as a compound with significant future potential across multiple sectors.

For those interested in sourcing high-quality Sinigrin Monohydrate, it's important to work with reputable suppliers who can provide proper documentation and certificates of analysis. The market offers various grades of Sinigrin Monohydrate, from research-grade to food-grade and nutraceutical-grade, each suited for specific applications. Understanding these distinctions is crucial for selecting the appropriate product for your needs.

In conclusion, Sinigrin Monohydrate (CAS No. 64550-88-5) represents a fascinating natural compound with diverse applications and promising health benefits. Its presence in common vegetables makes it an accessible subject for research, while its unique properties continue to inspire innovation across multiple industries. As scientific understanding of this compound grows, so too does its potential to contribute to health, agriculture, and food technology solutions.